BENGHE Foundational & Exploratory

Check Availability & Pricing

5-CFDA for Measuring Intracellular pH: An In-
depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-CFDA

Cat. No.: B1664644

This guide provides a comprehensive overview of 5-Carboxyfluorescein Diacetate (5-CFDA) for
the measurement of intracellular pH (pHi), tailored for researchers, scientists, and drug
development professionals. It covers the core principles of 5-CFDA as a fluorescent pH
indicator, detailed experimental protocols, and data interpretation.

Introduction to 5-CFDA

5-CFDA is a cell-permeant dye that is widely used for determining intracellular pH. Its utility
stems from its ability to passively diffuse across the cell membrane. Once inside the cell, non-
specific intracellular esterases cleave the acetate groups, converting the non-fluorescent 5-
CFDA into the fluorescent and membrane-impermeant 5-Carboxyfluorescein (5-CF).[1][2][3]
The fluorescence of 5-CF is highly dependent on the surrounding pH, making it an excellent
probe for monitoring changes in the cytoplasmic pH of live cells. The pKa of 5-
carboxyfluorescein is approximately 6.5, which is well-suited for measuring pH changes within
the typical physiological range of most mammalian cells (pH 6.8-7.4).[2][3]

Principle of Action

The mechanism of 5-CFDA for intracellular pH measurement is a two-step process. First, the
non-polar, non-fluorescent 5-CFDA molecule readily crosses the plasma membrane into the
cell's cytoplasm. In the second step, intracellular esterase enzymes hydrolyze the diacetate
groups of 5-CFDA. This enzymatic cleavage yields the polar, fluorescent molecule 5-
Carboxyfluorescein (5-CF), which is trapped within the cell due to its negative charge.[1] The
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fluorescence intensity of 5-CF is pH-sensitive, with fluorescence increasing at more alkaline pH
levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [5-CFDA for Measuring Intracellular pH: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664644#5-cfda-for-measuring-intracellular-ph]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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